Cas no 436811-15-3 (1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid)

• Product Name: 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid
• CAS No: 436811-15-3
• MF: C₁₂H₁₃N₃O₄S₂
• MW: 327.379319906235
• CID: 929130
• PubChem ID: 2927702
• Update Time: 2025-06-15

1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid
• 1-[(5-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• Oprea1_170771
• HMS3429C22
• DTXSID30387871
• Oprea1_610995
• ((5-Methylbenzo[c][1,2,5]thiadiazol-4-yl)sulfonyl)proline
• MLS000713754
• SMR000273235
• 1-[(5-methyl-2,1,3-benzothiadiazol-4-yl)sulfonyl]proline
• HMS2632D24
• AKOS000300165
• Cambridge id 7126961
• EU-0080286
• 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)pyrrolidine-2-carboxylic acid
• CCG-21834
• STK678656
• AKOS021714227
• 1-[(5-METHYL-2,1,3-BENZOTHIADIAZOL-4-YL)SULFONYL]-2-PYRROLIDINECARBOXYLIC ACID
• SR-01000504887
• 1-(5-methylbenzo[c][1,2,5]thiadiazol-4-ylsulfonyl)pyrrolidine-2-carboxylic acid
• CS-0332262
• 1-(5-methylbenzo[1,2,5]thiadiazole-4-sulfonyl)pyrrolidine-2-carboxylic acid
• SR-01000504887-1
• 436811-15-3
• CHEMBL1400533
• 1-(5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl)proline

• MDL： MFCD03044349
• Inchi： 1S/C12H13N3O4S2/c1-7-4-5-8-10(14-20-13-8)11(7)21(18,19)15-6-2-3-9(15)12(16)17/h4-5,9H,2-3,6H2,1H3,(H,16,17)
• InChI Key： FLVYASFZHYHDKT-UHFFFAOYSA-N
• SMILES： S(C1C2C(C=CC=1C)=NSN=2)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 327.03500
• Monoisotopic Mass: 327.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 557.8±60.0 °C at 760 mmHg
• Flash Point: 291.2±32.9 °C
• PSA: 137.08000
• LogP: 2.25610
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid

Professional Introduction to Compound with CAS No 436811-15-3 and Product Name: 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid

1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid, identified by the CAS number 436811-15-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused ring system, which often exhibits remarkable biological activity. The presence of a benzo[1,2,5]thiadiazole core and a pyrrolidine moiety in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The benzo[1,2,5]thiadiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl group at the 4-position of the benzo[1,2,5]thiadiazole ring enhances its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Additionally, the pyrrolidine ring contributes to the compound's overall stability and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved selectivity and reduced side effects. The compound 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid has emerged as a potential lead compound in this endeavor. Its unique structural features make it an attractive candidate for further investigation into its pharmacological profile. Specifically, the combination of the benzo[1,2,5]thiadiazole and pyrrolidine moieties suggests that this compound may exhibit inhibitory activity against enzymes or receptors involved in various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The benzo[1,2,5]thiadiazole scaffold has been shown to interact with neurotransmitter systems, which could make it effective in managing conditions such as epilepsy and neurodegenerative diseases. Furthermore, the sulfonyl group may enhance its ability to cross the blood-brain barrier, improving its therapeutic potential. Preclinical studies have indicated that derivatives of benzo[1,2,5]thiadiazole have promising effects on ion channels and receptors relevant to neurological function.

Another area of interest is the compound's potential role in oncology. Cancer research has increasingly focused on targeting specific molecular pathways that drive tumor growth and progression. The structural features of 1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid suggest that it may interfere with key enzymes involved in cell proliferation and survival. Recent studies have demonstrated that benzo[1,2,5]thiadiazole derivatives can inhibit kinases and other enzymes that are overexpressed in cancer cells. The addition of a pyrrolidine ring may further enhance its binding affinity to these targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group at the 4-position of the benzo[1,2,5]thiadiazole ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However， advances in synthetic methodologies have made it possible to achieve high yields through optimized reaction protocols. These advancements are crucial for scaling up production for preclinical and clinical studies.

In conclusion,1-(5-methyl-benzo[1,2,5]thiadiazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid (CAS No 436811-15-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound， it holds great promise for improving patient outcomes through innovative therapeutic strategies.